Cas no 2171770-83-3 (3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171770-83-3
• MF: C₂₈H₂₆N₂O₇
• MW: 502.515247821808
• CID: 6264280
• PubChem ID: 165527582
• Update Time: 2025-05-23

3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1499399
• 2171770-83-3
• 3-{[4-(1,3-dioxolan-2-yl)phenyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C28H26N2O7/c31-25(32)15-24(26(33)29-18-11-9-17(10-12-18)27-35-13-14-36-27)30-28(34)37-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,27H,13-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WQNMHELRXSJHAI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1)C1OCCO1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.17400117g/mol
• Monoisotopic Mass: 502.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171770-83-3)

The compound 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171770-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structure, featuring both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dioxolane moiety, makes it particularly valuable for solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups, while the dioxolane moiety can serve as a masked aldehyde, enabling further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound using a multi-step protocol that ensures high yield and purity. The study also explored its stability under various conditions, revealing that the dioxolane ring remains intact under typical SPPS conditions, making it a reliable building block for peptide synthesis.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was utilized in the development of novel protease inhibitors. The researchers incorporated it into a peptide scaffold, resulting in inhibitors with enhanced binding affinity and selectivity for target proteases. This suggests its potential in designing next-generation therapeutics for diseases such as cancer and viral infections.

Furthermore, computational studies have provided insights into the compound's conformational flexibility and interactions with biological targets. Molecular dynamics simulations revealed that the dioxolane moiety can adopt multiple conformations, which may influence the binding kinetics of derived peptides. These findings are critical for rational drug design and optimization.

Despite these advancements, challenges remain. For instance, the scalability of the synthesis process and the compound's long-term stability in biological systems require further investigation. Ongoing research aims to address these issues, with preliminary results indicating that modifications to the dioxolane ring could improve both stability and bioavailability.

In conclusion, 3-{4-(1,3-dioxolan-2-yl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171770-83-3) represents a promising tool in medicinal chemistry, with applications ranging from peptide synthesis to drug discovery. Future studies should focus on optimizing its properties and expanding its utility in therapeutic development.